Cas no 1393359-58-4 (Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate)

• Product Name: Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate
• CAS No: 1393359-58-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6323149
• PubChem ID: 165491356
• Update Time: 2025-05-20

Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1393359-58-4
• EN300-1159749
• methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate
• Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate

• Inchi： 1S/C12H17NO3/c1-3-8-4-5-9(14)6-10(8)11(7-13)12(15)16-2/h8,10-11H,3-6H2,1-2H3
• InChI Key： GYOKEHUALWLTHJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C(C#N)C(=O)OC)C1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate

Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate: An Overview of a Promising Compound

Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate (CAS No. 1393359-58-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, offers a wide range of applications and potential benefits. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate.

The molecular formula of Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate is C₁₄H₁₉NO₃, and its molecular weight is approximately 249.30 g/mol. The compound features a cyclohexane ring with a ketone group and an ester functionality, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of the cyano group adds to its reactivity and versatility in chemical transformations.

Synthesis Methods: The synthesis of Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-cyanoacetic acid with 2-ethylcyclohexanone in the presence of a suitable catalyst, followed by esterification with methanol. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Chemical Properties: Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its melting point is around 60°C, and it has a boiling point of approximately 180°C at reduced pressure. These properties make it ideal for use in various chemical processes and reactions.

Applications in Pharmaceutical Research: One of the most promising applications of Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate is in the development of new pharmaceuticals. Recent studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting various diseases, including cancer, cardiovascular disorders, and neurological conditions. For instance, researchers at the University of California have utilized this compound to develop novel inhibitors of specific enzymes involved in cancer cell proliferation.

Material Science Applications: Beyond pharmaceuticals, Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate has also found applications in material science. Its unique molecular structure makes it suitable for use as a monomer in the production of advanced polymers with enhanced mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

Recent Research Advancements: The scientific community continues to explore new avenues for utilizing Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate. A recent study published in the Journal of Organic Chemistry highlighted the compound's potential as a precursor for synthesizing bioactive molecules with anti-inflammatory properties. The researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Safety Considerations: While Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate is generally considered safe for use in laboratory settings, proper handling and storage precautions should be followed to ensure safety. It is important to wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, Methyl 2-cyano-2-(2-ethyl-5-oxocyclohexyl)acetate (CAS No. 1393359-58-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in pharmaceutical research and material science applications. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.